Cas no 1339557-37-7 (3-(3,4-Difluorophenyl)cyclohexan-1-amine)

• Product Name: 3-(3,4-Difluorophenyl)cyclohexan-1-amine
• CAS No: 1339557-37-7
• MF: C₁₂H₁₅F₂N
• MW: 211.25101017952
• CID: 6220592
• PubChem ID: 64502947
• Update Time: 2025-05-19

3-(3,4-Difluorophenyl)cyclohexan-1-amine Chemical and Physical Properties

Names and Identifiers

• AKOS013827118
• 3-(3,4-difluorophenyl)cyclohexan-1-amine
• 1339557-37-7
• EN300-7464674
• 3-(3,4-Difluorophenyl)cyclohexan-1-amine

• Inchi： 1S/C12H15F2N/c13-11-5-4-9(7-12(11)14)8-2-1-3-10(15)6-8/h4-5,7-8,10H,1-3,6,15H2
• InChI Key： MCBOYWFAUSDEHK-UHFFFAOYSA-N
• SMILES： FC1=C(C=CC(=C1)C1CCCC(C1)N)F

Computed Properties

• Exact Mass: 211.11725581g/mol
• Monoisotopic Mass: 211.11725581g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 210
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 2
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.7
• Topological Polar Surface Area: 26Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Halobenzenes Fluorobenzenes

Additional information on 3-(3,4-Difluorophenyl)cyclohexan-1-amine

3-(3,4-Difluorophenyl)cyclohexan-1-amine (CAS No. 1339557-37-7): A Comprehensive Overview

3-(3,4-Difluorophenyl)cyclohexan-1-amine (CAS No. 1339557-37-7) is a fluorinated cyclohexylamine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique 3,4-difluorophenyl substitution pattern, exhibits versatile chemical properties that make it a valuable intermediate in drug discovery and material science. The presence of fluorine atoms in its structure enhances its metabolic stability and bioavailability, key factors driving its popularity in modern medicinal chemistry.

The molecular structure of 3-(3,4-Difluorophenyl)cyclohexan-1-amine combines a cyclohexane ring with an aromatic system, creating a balanced lipophilic-hydrophilic profile. This characteristic makes it particularly interesting for researchers exploring central nervous system (CNS) targeting compounds and GPCR modulators. Recent studies have highlighted its potential in developing novel therapies for neurological disorders, a hot topic in pharmaceutical research as the global burden of CNS diseases continues to rise.

From a synthetic chemistry perspective, 3-(3,4-Difluorophenyl)cyclohexan-1-amine synthesis typically involves multi-step organic transformations, including aromatic fluorination and cyclohexane ring formation. The compound's CAS 1339557-37-7 serves as a crucial identifier in chemical databases, facilitating its tracking in global research efforts. Its purity and stability parameters are strictly controlled, with HPLC and NMR being standard analytical techniques for quality verification.

The applications of 3-(3,4-Difluorophenyl)cyclohexan-1-amine extend beyond pharmaceuticals. In material science, its fluorinated aromatic system contributes to the development of advanced polymers with enhanced thermal stability and chemical resistance. This aligns with current industry trends toward high-performance materials for electronics and aerospace applications. Researchers are particularly interested in how the difluorophenyl group influences intermolecular interactions in polymer matrices.

Market analysis shows growing demand for fluorinated building blocks like 3-(3,4-Difluorophenyl)cyclohexan-1-amine, driven by the expanding pharmaceutical and specialty chemicals sectors. The compound's CAS number 1339557-37-7 frequently appears in patent applications, indicating its commercial potential. Regulatory aspects are carefully monitored, with manufacturers ensuring compliance with international chemical safety standards while avoiding any restricted applications.

Recent advancements in green chemistry have influenced production methods for 3-(3,4-Difluorophenyl)cyclohexan-1-amine, with researchers exploring catalytic processes that reduce waste and energy consumption. This responds to the pharmaceutical industry's growing emphasis on sustainable manufacturing practices. The compound's role in developing next-generation therapeutics remains a focal point, especially in addressing unmet medical needs in neurology and psychiatry.

Quality control of 3-(3,4-Difluorophenyl)cyclohexan-1-amine (1339557-37-7) involves rigorous testing for impurities and stereochemical purity, as even minor variations can significantly impact its performance in downstream applications. Analytical methods continue to evolve, with LC-MS and chiral chromatography becoming increasingly important for characterizing this fluorinated compound.

The future outlook for 3-(3,4-Difluorophenyl)cyclohexan-1-amine appears promising, with ongoing research exploring its potential in drug discovery pipelines and advanced material development. Its unique combination of fluorine atoms and cyclohexylamine structure positions it as a versatile scaffold for innovation across multiple scientific disciplines.